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Compound of Interest

Compound Name: 2-Chlorophenyl methyl sulfone

Cat. No.: B102717

Technical Guide: 2-Chlorophenyl Methyl Sulfone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chlorophenyl methyl sulfone, also known by its IUPAC name 1-chloro-2-
(methylsulfonyl)benzene, is a chemical compound of significant interest in the fields of
pharmaceutical and agrochemical research. Its structural characteristics, particularly the
presence of a sulfone group attached to a chlorinated benzene ring, make it a versatile
intermediate for the synthesis of more complex molecules. This guide provides a summary of
its key properties, molecular structure, and known applications.

Core Data

The fundamental properties of 2-Chlorophenyl methyl sulfone are summarized in the table
below for easy reference.
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Property Value Reference(s)
CAS Number 17482-05-2 [1112]
Molecular Formula C7H7CIO2S [1]

Molecular Weight 190.65 g/mol [1]

IUPAC Name L-chloro-2- [2]

(methylsulfonyl)benzene

Appearance White crystalline solid [1]

Melting Point 90-94 °C [3]

Purity > 95% [11[2]

- Room temperature, sealed in a
Storage Conditions ) [1112]
dry environment

Molecular Structure

The molecular structure of 2-Chlorophenyl methyl sulfone consists of a benzene ring
substituted with a chlorine atom and a methyl sulfone group at adjacent positions.

Caption: 2D structure of 2-Chlorophenyl methyl sulfone.

Synthesis and Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 2-Chlorophenyl methyl
sulfone are not readily available in publicly accessible scientific literature. However, general
synthetic routes for aryl sulfones typically involve two main strategies:

» Oxidation of the corresponding sulfide: This involves the synthesis of 2-chlorophenyl methyl
sulfide, which is then oxidized to the sulfone.

e Reaction of a sulfonyl chloride: This method would involve the reaction of 2-
chlorobenzenesulfonyl chloride with a methylating agent.
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A patent for the preparation of various phenyl methyl sulfone derivatives describes a general
method involving the reaction of a substituted benzene sulfonyl chloride with a methylating
agent in the presence of a reducing agent and a base. While this provides a potential synthetic
pathway, a specific protocol for 2-Chlorophenyl methyl sulfone with detailed reaction
conditions, stoichiometry, and purification methods is not provided.

Due to the lack of specific experimental data, detailed methodologies for key experiments
involving this compound cannot be provided in this guide.

Applications and Biological Relevance

2-Chlorophenyl methyl sulfone is primarily utilized as a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1]

o Pharmaceutical Development: It serves as a building block in the creation of various drug
candidates, particularly in the development of anti-inflammatory and analgesic drugs.[1] The
sulfone moiety is a common feature in a number of biologically active compounds. While the
specific mechanism of action for 2-Chlorophenyl methyl sulfone is not well-documented,
some aryl methyl sulfones have been shown to exhibit inhibitory activity against
cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.[4]

o Agrochemicals: This compound is also used in the formulation of herbicides and pesticides,
contributing to crop protection.[1]

Signaling Pathways and Mechanism of Action

Currently, there is no specific information in the scientific literature detailing the direct
interaction of 2-Chlorophenyl methyl sulfone with any particular signaling pathway.

However, studies on structurally related compounds can offer some insights. For instance,
2,3,5-trichlorophenyl methyl sulfone, a metabolite of 1,2,4-trichlorobenzene, has been shown to
induce the activity of d-aminolevulinic acid (ALA) synthetase and cytochrome P450 enzymes in
rat liver.[5] This suggests that chlorinated phenyl methyl sulfones may have an effect on heme
biosynthesis and xenobiotic metabolism.

The broader class of sulfones has been noted for various biological activities, including
antioxidant properties and the induction of hepatic enzymes.[6] It is plausible that 2-
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Chlorophenyl methyl sulfone may share some of these general characteristics, but specific
studies are required for confirmation.

Given the absence of direct evidence, a diagram of a specific signaling pathway for 2-
Chlorophenyl methyl sulfone cannot be provided. A generalized workflow for its potential
application in drug discovery is presented below.
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Caption: Generalized workflow for the use of 2-Chlorophenyl methyl sulfone in drug
discovery.

Conclusion

2-Chlorophenyl methyl sulfone is a valuable chemical intermediate with established
applications in the synthesis of pharmaceuticals and agrochemicals. While its fundamental
properties are well-characterized, there is a notable lack of detailed public information
regarding its specific synthesis protocols and its precise biological mechanism of action.
Further research into these areas would be beneficial for expanding its applications and
understanding its potential as a lead compound in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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